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Compound of Interest

Compound Name: Taxin B

Cat. No.: B026746 Get Quote

For Research Use Only. Not for use in humans or animals.

Introduction
Taxin B is a highly toxic pseudo-alkaloid found in plants of the Taxus genus (yew). It is the

primary agent responsible for the cardiotoxic effects of yew poisoning.[1][2][3][4] As a potent

inhibitor of cardiac sodium and calcium channels, Taxin B can cause severe cardiac

arrhythmias, hypotension, and potentially cardiac arrest and respiratory failure upon exposure.

[1][2][5] Its lethality and rapid absorption, including through the skin, necessitate stringent

safety protocols in a laboratory setting.[2]

These application notes provide detailed guidelines and protocols for researchers, scientists,

and drug development professionals to handle Taxin B safely. Adherence to these protocols is

mandatory to minimize the risk of accidental exposure.

Hazard Identification and Toxicity
Taxin B is classified as acutely toxic.[6] The primary hazard is its cardiotoxicity, which can be

life-threatening even at low doses.

Routes of Exposure:

Ingestion: Highly toxic. The estimated minimum lethal dose (LDmin) for humans is

approximately 3.0 mg/kg of body weight.[2]
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Inhalation: Aerosolized powder is a significant risk.

Dermal Contact: Taxine alkaloids can be absorbed through the skin.[2]

Ocular Contact: Can cause severe irritation and systemic absorption.

Symptoms of Exposure: Initial signs of intoxication may include nausea, vomiting, dizziness,

and abdominal pain.[1][5] These can be followed by more severe cardiovascular effects such

as bradycardia (slow heart rate), hypotension, and life-threatening ventricular arrhythmias.[3][5]

Quantitative Toxicity Data
The following table summarizes key quantitative data regarding the toxicity of taxine alkaloids.

Note that specific Occupational Exposure Limits (OELs) for pure Taxin B have not been

established by major regulatory bodies. Therefore, it must be handled as a highly potent

compound with stringent containment requirements.

Parameter Value Species Reference

Estimated Human

Lethal Dose (LDmin)
3.0 - 6.5 mg/kg Human [1][2][5]

Minimum Lethal Dose

(Oral LDmin)
1.0 - 2.0 mg/kg Horse [2]

Minimum Lethal Dose

(Oral LDmin)
3.5 mg/kg Pig [2]

Minimum Lethal Dose

(Oral LDmin)
11.5 mg/kg Dog [2]

Reported Fatal Blood

Concentration
105 - 236 µg/L (ng/g) Human [7][8]

Engineering Controls and Personal Protective
Equipment (PPE)
A combination of engineering controls and PPE is required to handle Taxin B safely.
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Engineering Controls
Designated Area: All work with Taxin B must be conducted in a designated area (e.g., a

specific room or a demarcated benchtop) with restricted access. The area must be clearly

labeled with a "Highly Toxic" warning sign.

Chemical Fume Hood: All handling of solid Taxin B and preparation of stock solutions must

be performed inside a certified chemical fume hood to prevent inhalation of aerosols.[9]

Safety Shower & Eyewash Station: Must be readily accessible and tested regularly.[10]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Taxin B in any form.

PPE Item Specification Rationale

Gloves
Double-gloving with nitrile

gloves.

Prevents dermal absorption.

Change immediately if

contaminated.[11]

Lab Coat
Disposable, solid-front lab coat

with tight cuffs.

Protects skin and personal

clothing from contamination.

Eye Protection
Chemical splash goggles and

a full-face shield.

Protects eyes and face from

splashes.[11]

Respiratory Protection

Required for handling

solid/powder form. A NIOSH-

approved respirator with P100

(or equivalent) filters should be

used.

Prevents inhalation of highly

toxic powder.

Safe Handling and Storage Protocols
General Handling Workflow
The following diagram illustrates the standard workflow for safely handling Taxin B in the

laboratory.
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Caption: Standard workflow for handling Taxin B.
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Storage
Solid Form: Store solid Taxin B in a tightly sealed, clearly labeled vial. Place this primary

container inside a durable, sealed secondary container. Store in a secure, locked, and

ventilated location at -20°C for long-term stability.[12]

Solution Form: Stock solutions should be stored as single-use aliquots in tightly sealed vials

at -20°C. Solutions are generally stable for up to one month under these conditions. Before

use, allow the vial to equilibrate to room temperature for at least 60 minutes before opening

to avoid condensation.

Experimental Protocols
Protocol: Preparation of a 10 mM Taxin B Stock Solution
in DMSO
Objective: To safely prepare a stock solution of Taxin B for experimental use. Materials:

Taxin B (solid, CAS 168109-52-2)[6]

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Chemical-resistant weighing paper or boat

Spatula

Appropriately sized amber glass vial with a PTFE-lined cap

Micropipettes and sterile tips

Procedure (to be performed entirely within a chemical fume hood):

Preparation: Don all required PPE (Section 4.2). Prepare the work surface by covering it with

absorbent, plastic-backed paper.
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Weighing: Tare the analytical balance with the weighing vessel. Carefully weigh the desired

amount of Taxin B powder. Record the exact weight.

Transfer: Carefully transfer the weighed powder into the amber glass vial.

Solubilization: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the vial to achieve a final concentration of 10 mM. (Molecular Weight of Taxin B =

534.6 g/mol ).[13]

Mixing: Secure the cap tightly and vortex gently until the solid is completely dissolved.

Labeling: Clearly label the vial with "Taxin B," the concentration (10 mM in DMSO),

preparation date, and a "Highly Toxic" warning.

Storage: Store the stock solution as described in Section 5.2.

Protocol: Decontamination of Work Surfaces and
Equipment
Objective: To effectively inactivate and remove Taxin B from contaminated surfaces and non-

disposable equipment. Materials:

10% Bleach solution (prepare fresh) or a validated chemical decontaminant.

70% Ethanol

Absorbent pads or paper towels

Two waste bags, labeled for "Taxin B Waste."

Procedure:

Initial Wipe: After handling is complete, wipe down all surfaces and equipment within the

fume hood with absorbent pads soaked in 10% bleach solution. Allow a contact time of at

least 15 minutes.[9][11]

Collection: Place all used pads and disposable items into the first hazardous waste bag.
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Rinse: Wipe the same surfaces with pads soaked in 70% ethanol to remove bleach residue.

Place these pads in the waste bag.

Final Wipe: Wipe the surfaces with pads soaked in deionized water. Place these pads in the

waste bag.

Disposal: Seal the primary waste bag. Place it inside the secondary waste bag and seal.

Dispose of according to institutional guidelines for highly toxic chemical waste.

Emergency Procedures
Emergency Response Workflow
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Caption: Emergency response workflow for Taxin B exposure.
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Spill Response
Small Spill (liquid): Alert others. Wearing full PPE, cover the spill with absorbent material.

Gently apply 10% bleach solution, working from the outside in. Allow 15 minutes of contact

time, then clean up as described in Protocol 6.2.

Large Spill / Solid Spill: Evacuate the area immediately. Close the doors and prevent entry.

Notify the Principal Investigator and the institutional Environmental Health & Safety (EHS)

department. Do not attempt to clean up a large or solid spill without specialized training and

equipment.

Mechanism of Action Diagram
Taxin B exerts its cardiotoxic effects by blocking voltage-gated sodium (Na+) and calcium

(Ca2+) channels in cardiac myocytes. This disruption of ion flux leads to impaired electrical

conduction and contractility.
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Caption: Simplified signaling pathway for Taxin B cardiotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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